Cas no 922166-64-1 (2-Thiophenecarboxaldehyde, 3,4-dibutyl-5-ethynyl-)

• Product Name: 2-Thiophenecarboxaldehyde, 3,4-dibutyl-5-ethynyl-
• CAS No: 922166-64-1
• MF: C₁₅H₂₀OS
• MW: 248.383703231812
• CID: 741872
• PubChem ID: 71421710
• Update Time: 2025-04-19

2-Thiophenecarboxaldehyde, 3,4-dibutyl-5-ethynyl- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxaldehyde, 3,4-dibutyl-5-ethynyl-
• 3,4-dibutyl-5-ethynylthiophene-2-carbaldehyde
• DTXSID30840759
• 922166-64-1

• Inchi： 1S/C15H20OS/c1-4-7-9-12-13(10-8-5-2)15(11-16)17-14(12)6-3/h3,11H,4-5,7-10H2,1-2H3
• InChI Key： HRNKIKHKVNPUNM-UHFFFAOYSA-N
• SMILES： S1C(C#C)=C(CCCC)C(=C1C=O)CCCC

Computed Properties

• Exact Mass: 248.12348643g/mol
• Monoisotopic Mass: 248.12348643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 45.3Ų